Cas no 946247-36-5 (N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide)

• Product Name: N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide
• CAS No: 946247-36-5
• MF: C₁₇H₂₁N₃O₄S₂
• MW: 395.496341466904
• CID: 6284528
• PubChem ID: 16942588
• Update Time: 2025-10-30

N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide
• 946247-36-5
• N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)-1-(thiophen-2-ylsulfonyl)piperidine-3-carboxamide
• N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-thiophen-2-ylsulfonylpiperidine-3-carboxamide
• F2414-0167
• AKOS024646921

• Inchi： 1S/C17H21N3O4S2/c21-16(18-17-13-6-1-2-7-14(13)19-24-17)12-5-3-9-20(11-12)26(22,23)15-8-4-10-25-15/h4,8,10,12H,1-3,5-7,9,11H2,(H,18,21)
• InChI Key： XUXUPEBBQATBJW-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCCC(C(NC2=C3C(CCCC3)=NO2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 395.09734851g/mol
• Monoisotopic Mass: 395.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 129Ų

Additional information on N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide

Comprehensive Overview of N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide (CAS No. 946247-36-5)

The compound N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide, identified by its CAS No. 946247-36-5, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule combines a benzoxazole core with a thiophene sulfonyl group and a piperidine carboxamide moiety, making it a versatile scaffold for potential therapeutic applications. Researchers are particularly interested in its unique structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

In recent years, the demand for novel small molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. The compound N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide has been explored for its potential role in addressing unmet medical needs, particularly in areas such as neurological disorders and inflammatory diseases. Its structural complexity allows for interactions with a variety of protein targets, making it a promising candidate for further investigation.

One of the key advantages of this compound lies in its molecular design, which incorporates both lipophilic and hydrophilic regions. This balance enhances its drug-like properties, including solubility, permeability, and metabolic stability. Such characteristics are critical for achieving optimal pharmacokinetics and pharmacodynamics in vivo. Additionally, the presence of the thiophene sulfonyl group may contribute to its ability to form stable interactions with target proteins, a feature often sought after in the development of high-affinity ligands.

The synthesis of N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide involves multi-step organic reactions, including cyclization, sulfonylation, and amide coupling. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and confirm its structural integrity. The availability of high-quality synthetic standards is essential for advancing preclinical studies and ensuring reproducibility in research.

From a therapeutic perspective, this compound has shown promise in preliminary in vitro and in vivo studies. For instance, its ability to modulate specific enzyme activity or receptor binding has been documented in peer-reviewed literature. These findings have sparked interest in its potential applications for conditions such as neurodegenerative diseases, where targeted intervention is crucial. Moreover, its low toxicity profile in early-stage studies suggests a favorable safety margin, a critical factor in drug development.

The growing interest in N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide is also reflected in the increasing number of patent filings and research publications. Scientists are actively exploring its derivatives and analogs to optimize its pharmacological properties. This iterative process of structure-activity relationship (SAR) studies is fundamental to identifying the most effective variants for clinical development. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into tangible therapeutic solutions.

In the context of drug discovery trends, this compound aligns with the shift toward targeted therapies and precision medicine. Its modular structure allows for customization, enabling researchers to fine-tune its activity and selectivity. Furthermore, the integration of computational modeling and AI-driven drug design has facilitated the exploration of its binding modes and interaction networks, providing deeper insights into its mechanism of action.

As the scientific community continues to unravel the potential of N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide, it is poised to become a valuable tool in the arsenal of modern medicine. Its versatility, combined with its promising biological activity, makes it a compound of significant interest for researchers and clinicians alike. Future studies will likely focus on elucidating its therapeutic efficacy and safety in more complex biological systems, paving the way for its potential clinical application.